- Regioselective Synthesis of o-Benzenediboronic Acids via Ir-Catalyzed o-C-H Borylation Directed by a Pyrazolylaniline-Modified Boronyl Group, Organic Letters, 2017, 19(4), 886-889
Cas no 175883-60-0 ((3-chloro-4-methoxyphenyl)boronic acid)
(3-Chloro-4-methoxyphenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its chloro and methoxy substituents enhance reactivity and selectivity, making it valuable for constructing complex aromatic frameworks in pharmaceuticals, agrochemicals, and materials science. The compound exhibits good stability under standard conditions and demonstrates compatibility with a range of catalysts and substrates. Its high purity and consistent performance ensure reliable results in both research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain its integrity for extended periods.
175883-60-0 structure
Product Name:(3-chloro-4-methoxyphenyl)boronic acid
CAS No:175883-60-0
MF:C7H8BClO3
MW:186.400621414185
MDL:MFCD04039888
CID:92170
PubChem ID:3247522
Update Time:2025-06-07
(3-chloro-4-methoxyphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Chloro-4-methoxyphenyl)boronic acid
- AKOS BRN-0653
- 3-CHLORO-4-METHOXYBENZENEBORONIC ACID
- 3-Chloro-4-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
- 3-CHLORO-4-METHOXYPHENYLBORONIC ACID
- 3-Chloro-4-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
- 4-Borono-2-chloroanisole
- (3-chloro-4-Methoxyphenyl)boranediol
- B-(3-Chloro-4-methoxyphenyl)boronic acid
- Boronic acid, (3-chloro-4-methoxyphenyl)-
- 3-Chloro-4-
- KSC489K9H
- VUTJHOWRPUPHIG-UHFFFAOYSA-N
- STL556479
- BBL102675
- TF5016
- SBB071241
- 3-chloro-4-methoxy-phenylboronic ac
- Boronic acid, B-(3-chloro-4-methoxyphenyl)-
- EN300-3219488
- Z381541100
- AB17452
- SCHEMBL9812
- DTXSID90390609
- MFCD04039888
- A812128
- DS-15925
- SY008479
- AM20060971
- (3-Chloro-4-methoxyphenyl)boronicacid
- J-512242
- FT-0649272
- 3-chloro-4-methoxy-phenylboronic acid
- AKOS000285075
- CS-W000885
- [3-chloro-4-(methyloxy)phenyl]boronic acid
- C3056
- 3-chloro-4-methoxyphenyl boronic acid
- 175883-60-0
- BP-12143
- DB-010565
- (3-chloro-4-methoxyphenyl)boronic acid
-
- MDL： MFCD04039888
- Inchi： 1S/C7H8BClO3/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,10-11H,1H3
- InChI Key： VUTJHOWRPUPHIG-UHFFFAOYSA-N
- SMILES： ClC1C=C(B(O)O)C=CC=1OC
Computed Properties
- Exact Mass: 186.02600
- Monoisotopic Mass: 186.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 49.7
Experimental Properties
- Color/Form: solid
- Density: 1.32
- Melting Point: 238-242 °C (lit.)
- Boiling Point: 344.8°C at 760 mmHg
- Flash Point: 162.3±30.7 °C
- Refractive Index: 1.537
- PSA: 49.69000
- LogP: 0.02840
- Solubility: Not determined
(3-chloro-4-methoxyphenyl)boronic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT, KEEP COLD
- Storage Condition：Inert atmosphere,Room Temperature
(3-chloro-4-methoxyphenyl)boronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(3-chloro-4-methoxyphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-NE946-200mg |
(3-chloro-4-methoxyphenyl)boronic acid |
175883-60-0 | 98%(containsofAnhydride) | 200mg |
60.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-NE946-1g |
(3-chloro-4-methoxyphenyl)boronic acid |
175883-60-0 | 98%(containsofAnhydride) | 1g |
168.0CNY | 2021-08-06 | |
| Fluorochem | 219099-1g |
3-Chloro-4-methoxyphenyl)boronic acid |
175883-60-0 | 95% | 1g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 219099-5g |
3-Chloro-4-methoxyphenyl)boronic acid |
175883-60-0 | 95% | 5g |
￡37.00 | 2022-03-01 | |
| Fluorochem | 219099-25g |
3-Chloro-4-methoxyphenyl)boronic acid |
175883-60-0 | 95% | 25g |
￡106.00 | 2022-03-01 | |
| TRC | C596603-10mg |
3-Chloro-4-methoxyphenylboronic Acid |
175883-60-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C596603-50mg |
3-Chloro-4-methoxyphenylboronic Acid |
175883-60-0 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C596603-100mg |
3-Chloro-4-methoxyphenylboronic Acid |
175883-60-0 | 100mg |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R008081-1g |
(3-chloro-4-methoxyphenyl)boronic acid |
175883-60-0 | 98% | 1g |
￥41 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R008081-5g |
(3-chloro-4-methoxyphenyl)boronic acid |
175883-60-0 | 98% | 5g |
￥143 | 2024-05-25 |
(3-chloro-4-methoxyphenyl)boronic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; 30 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 17 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 17 h, rt
Reference
(3-chloro-4-methoxyphenyl)boronic acid Raw materials
- 2-(4-Chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(3-Chloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
(3-chloro-4-methoxyphenyl)boronic acid Preparation Products
(3-chloro-4-methoxyphenyl)boronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:175883-60-0)(3-chloro-4-methoxyphenyl)boronic acid
Order Number:A812128
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:56
Price ($):338.0
Email:sales@amadischem.com
(3-chloro-4-methoxyphenyl)boronic acid Related Literature
-
Pengfei Wang,Haijun Fan,Cheng Zhang,Xiaozhang Zhu Mater. Chem. Front. 2018 2 136
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:175883-60-0)(3-chloro-4-methoxyphenyl)boronic acid
Purity:99%
Quantity:100g
Price ($):338.0